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Compound of Interest

Dimethyl cyclohexane-1,3-
Compound Name:

dicarboxylate
CAS No.: 62638-06-6
Cat. No.: B3025588

Get Quote

Executive Summary

Dimethyl cyclohexane-1,3-dicarboxylate (CAS: 62638-06-6) is a lipophilic organic ester
commonly used as a reagent or intermediate in synthesis. While not classified as acutely toxic
(like cyanides) or highly volatile (like diethyl ether), its disposal requires strict adherence to
Non-Halogenated Organic Waste protocols due to its aquatic toxicity and combustibility.

Immediate Directive:

» NEVER dispose of this compound down the laboratory drain. It is immiscible with water and
harmful to aquatic life (H412).

o SEGREGATE into the "Non-Halogenated Organic" waste stream.

o CONTAIN in High-Density Polyethylene (HDPE) or glass containers compatible with organic
solvents.
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Chemical Profile & Risk Assessment

To dispose of a chemical safely, you must understand the properties that dictate its behavior in

a waste drum. This compound is a high-boiling ester, meaning it does not pose an immediate

flammability hazard at room temperature, but it acts as a fuel source in a fire.

Property

Value (Typical)

Disposal Implication

Physical State

Colorless to Yellow Liquid

Must be handled as liquid
waste; use secondary

containment.

Flash Point

>100°C (Estimated)

Classified as Combustible (not
Flammable).[1] High BTU
value makes it excellent for

fuel blending/incineration.

Water Solubility

Negligible / Immiscible

Critical: Will form a biphasic
layer if poured down drains,
clogging traps and violating
EPA prohibitions on
hydrophobic discharges.

Heavier than water; will sink if

mixed with aqueous layers,

Density ~1.1 g/mL
potentially complicating
separation.
Compatible with standard
organic solvents (Acetone,
Reactivity Stable Methanol, Hexane).

Incompatible with strong

oxidizers.[2]

Pre-Disposal Assessment & Segregation

Before moving the material to a waste container, a "Self-Validating” assessment is required to

prevent cross-contamination or dangerous reactions.
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The Segregation Logic

We utilize a Source-Based Segregation strategy. This compound contains Carbon, Hydrogen,
and Oxygen.[3][4] It lacks Chlorine, Bromine, or Fluorine. Therefore, it must be kept separate
from Halogenated solvents (like Dichloromethane) to minimize disposal costs and allow for fuel
blending.

Workflow Diagram

The following decision tree illustrates the logic for categorizing this specific waste stream.
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Waste Generation:
Dimethyl cyclohexane-1,3-dicarboxylate

Is it mixed with other chemicals?

Does the mixture contain
Halogens (ClI, Br, F)?

Yes (e.g., mixed with DCM) \No

Stream B: Halogenated
Organic Waste

Is it >95% Water?

Stream C: Aqueous Waste Stream A: Non-Halogenated

(Trace Organics) Organic Waste

v

Preferred Path:
Fuel Blending/Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating Dimethyl cyclohexane-1,3-dicarboxylate waste.

Step-by-Step Disposal Protocol
Phase 1: Container Selection

o Material: Use High-Density Polyethylene (HDPE) carboys or Amber Glass bottles.
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o Why? Esters can soften some low-grade plastics over time. HDPE provides excellent
chemical resistance.

o Headspace: Leave at least 10% headspace.

o Why? Thermal expansion. If the container is moved from a cool lab (20°C) to a hot waste
storage dock (30°C+), liquid expansion can rupture a full bottle.

Phase 2: Transfer & Labeling

o PPE Required: Nitrile gloves (standard thickness 0.11mm is sufficient for incidental splash),
safety glasses, and a flame-resistant lab coat.

e Fume Hood: Perform all transfers inside a certified chemical fume hood to capture organic
vapors.

e Labeling:
o Attach a hazardous waste tag before adding the first drop of waste.

o Chemical Name: Write out "Dimethyl cyclohexane-1,3-dicarboxylate.” Avoid
abbreviations like "DMCD."

o Hazard Checkbox: Check "Irritant” and "Combustible/Flammable” (depending on your
institution's specific flash point cutoff, usually <60°C is flammable, but many sites group all
organics together).

o Composition: If a mixture, list all components and their approximate percentages (e.g.,
"Dimethyl cyclohexane-1,3-dicarboxylate 10%, Ethyl Acetate 90%").

Phase 3: Satellite Accumulation Area (SAA)

o Store the container in a secondary containment tray (polypropylene).

o Keep the cap tightly closed when not actively adding waste. This is the #1 citation during
EPA/OSHA inspections [1].
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Ensure the container is stored away from oxidizers (e.g., Nitric Acid, Peroxides) to prevent
potential energetic reactions.

Spill Management (Emergency Protocol)

In the event of a spill (>100 mL) outside the fume hood:

Evacuate & Ventilate: Remove ignition sources (though flash point is high, caution is
standard).

PPE: Upgrade to double-glove Nitrile or Silver Shield laminate gloves if prolonged contact is
expected.

Absorb: Use an inert absorbent such as Vermiculite, Sand, or commercial "Organic" spill
pads.

o Do Not Use: Paper towels for large spills, as they increase the surface area for
evaporation and flammaubility.

Disposal of Debris: Collect saturated absorbent into a wide-mouth jar, label as "Solid Debris
with Dimethyl cyclohexane-1,3-dicarboxylate,” and process as hazardous waste.

Regulatory Compliance & Grounding

EPA RCRA Classification: This material is generally not a P-listed or U-listed waste (unless it
is a commercial chemical product being discarded unused, in which case check 40 CFR
261.33). However, it falls under the "Ignitability” characteristic (D001) if mixed with lower
flashpoint solvents, or simply as "Non-RCRA Regulated Hazardous Waste" if pure,
depending on state regulations. Most institutions manage it as Class 3
Flammable/Combustible Liquid for safety [2].

Aquatic Toxicity: The compound carries H412 (Harmful to aquatic life with long-lasting
effects). This explicitly triggers the prohibition against drain disposal under the Clean Water
Act [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.epa.gov/hwgenerators/resource-conservation-and-recovery-act-rcra-orientation-manual-2014
https://www.osha.gov/hazcom
https://www.benchchem.com/product/b3025588/docs?utm_src=pdf-body#proper-disposal-procedures-dimethyl-cyclohexane-1-3-dicarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-cyclohexane-1_3-dicarboxylate
https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.benchchem.com/product/b3025588?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/JP/ja/product/aldrich/206431
https://www.sigmaaldrich.com/JP/ja/product/aldrich/206431
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-cyclohexane-1_2-dicarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-cyclohexane-1_2-dicarboxylate
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/123463
https://www.benchchem.com/product/b3025588/docs#proper-disposal-procedures-dimethyl-cyclohexane-1-3-dicarboxylate
https://www.benchchem.com/product/b3025588/docs#proper-disposal-procedures-dimethyl-cyclohexane-1-3-dicarboxylate
https://www.benchchem.com/product/b3025588/docs#proper-disposal-procedures-dimethyl-cyclohexane-1-3-dicarboxylate
https://www.benchchem.com/product/b3025588/docs#proper-disposal-procedures-dimethyl-cyclohexane-1-3-dicarboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025588?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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